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Compound of Interest

Compound Name: IVHD-valtrate

Cat. No.: B1162182

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of IVHD-valtrate (CAS No. 28325-56-6), an investigational anticancer agent derived
from Valeriana jatamansi.[1][2] Given its cytotoxic potential, all operations involving this
compound must be conducted with strict adherence to safety procedures to minimize exposure
risk to personnel and the environment.

. val formati

Property Value Source
CAS Number 28325-56-6 ECHEMI
Molecular Formula C27H40011 DC Chemicals
Molecular Weight 540.60 g/mol DC Chemicals
] Cytotoxic, Investigational
Primary Hazard _ General Knowledge
Anticancer Agent

Store at -20°C in tightly sealed )
Storage ol DC Chemicals
vials.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1162182?utm_src=pdf-interest
https://www.benchchem.com/product/b1162182?utm_src=pdf-body
https://www.chemfaces.com/natural/IVHD-valtrate-CFN96823.html
http://www.dcchemicals.com/product_show-IVHD-valtrate.html?datasheet=datasheet
https://www.benchchem.com/product/b1162182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Personal Protective Equipment
(PPE)

A comprehensive safety program, including the correct use of personal protective equipment, is
mandatory when handling IVHD-valtrate.

led | . : PPE)

PPE Component Specification Standard

Chemotherapy-tested nitrile
Gloves gloves (double-gloving ASTM D6978-05 certified.

required).

Disposable, solid-front, back-
closing gown made of

Gown polyethylene-coated N/A
polypropylene. Must be

impermeable to liquids.

) ) NIOSH-approved N95 or Mandatory when handling
Respiratory Protection ) ] )
higher respirator. powder or creating aerosols.

ANSI Z87.1 certified safety
glasses with side shields. A

Eye and Face Protection full-face shield is required ANSI 787.1
when there is a risk of

splashing.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of IVHD-valtrate in DMSO

This protocol outlines the procedure for reconstituting solid IVHD-valtrate to create a stock
solution for in vitro experiments.

Materials:

o IVHD-valtrate (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance
Procedure:
o Preparation of Work Area:

o Decontaminate the interior surfaces of a certified Class I, Type B2 Biological Safety
Cabinet (BSC) or a compounding aseptic containment isolator (CACI).

o Cover the work surface with a disposable, plastic-backed absorbent pad.
e Donning PPE:

o Put on all required PPE as specified in the table above before entering the designated
handling area.

e Weighing IVHD-valtrate:
o Tare a sterile, amber microcentrifuge tube on an analytical balance.

o Carefully weigh the desired amount of IVHD-valtrate into the tube. Note: For 1 mL of a 10
mM solution, 5.406 mg is required.

o Record the exact weight.
e Reconstitution:

o Inside the BSC, add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the IVHD-valtrate.

o Securely cap the tube.
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o Vortex gently until the solid is completely dissolved.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, amber
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date, and initials.
o Store the aliquots at -20°C.

Disposal Plan

All materials that have come into contact with IVHD-valtrate are considered contaminated and
must be disposed of as cytotoxic waste.

o Sharps: Needles, syringes, and ampules must be placed in a designated, puncture-proof
sharps container labeled "Cytotoxic Waste".[3]

e Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, and other solid materials
must be placed in a red cytotoxic waste container.[3]

» Liquid Waste: Unused stock solutions and contaminated liquids should be disposed of in a
designated hazardous waste container, following institutional and local regulations. Do not
dispose of down the drain.

Mandatory Visualization
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Safe Handling and Disposal Workflow for IVHD-valtrate
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Caption: Workflow for handling and disposal of IVHD-valtrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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IVHD-valtrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162182#personal-protective-equipment-for-
handling-ivhd-valtrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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